2-(Pyrimidin-2-ylthio)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Pyrimidin-2-ylthio)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C12H12N4O2S2 and its molecular weight is 308.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Applications
Research has shown that derivatives of thiazolo[4,5-d]pyrimidines exhibit significant anti-inflammatory activity. For example, certain derivatives demonstrated high potency in inhibiting cyclooxygenase-2 (COX-2), which plays a crucial role in the inflammatory process. These compounds were found to have higher COX-2 inhibitory effects than celecoxib, a selective COX-2 inhibitor drug, indicating their potential as effective anti-inflammatory agents (Bakr, Ghoneim, & Azouz, 2019).
Antimicrobial and Antifungal Applications
Several studies have synthesized new derivatives that exhibit potent antifungal and antimicrobial activities. Compounds with pyridine and pyrimidine skeletons have been developed to combat fungal infections, with some showing comparable activity to reference drugs such as Fluconazole and Gieseofulvin (Rajput, Sharma, & Yashovardhan, 2011). Additionally, novel tetrazoles clubbed with pyrimidine were synthesized and assessed for their efficacy against bacterial infections, indicating their potential in developing new antimicrobial agents (Bhoge, Magare, & Mohite, 2021).
Antitubercular Activities
Compounds based on pyrimidine-azetidinone analogues have been evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv strain. Some of these compounds exhibited significant anti-tubercular activity, highlighting their potential as new agents in the treatment of tuberculosis (Chandrashekaraiah et al., 2014).
Cyclooxygenase Inhibition
Compounds derived from the synthesis involving thiazolo[4,5-d]pyrimidines have demonstrated moderate to potent inhibitory action towards COX-2, which is significant for their anti-inflammatory properties. These findings suggest their utility in developing treatments for conditions associated with COX-2, such as arthritis and other inflammatory diseases (Bakr, Ghoneim, & Azouz, 2019).
Properties
IUPAC Name |
2-pyrimidin-2-ylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2S2/c17-10(8-20-11-13-2-1-3-14-11)16-6-9(7-16)18-12-15-4-5-19-12/h1-5,9H,6-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVEBWBOHDCKNJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CSC2=NC=CC=N2)OC3=NC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.